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Compound of Interest

Compound Name: H3B-120

Cat. No.: B15615361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of H3B-120, a selective,

competitive, and allosteric inhibitor of carbamoyl phosphate synthetase 1 (CPS1), for use in

both in vitro and in vivo experimental settings.[1][2][3] Adherence to these guidelines is crucial

for ensuring solution stability, and the reproducibility of experimental results.

Compound Information
IUPAC Name: N1-benzyl-N1-methyl-N4-(4-methylthiazol-2-yl)piperidine-1,4-

dicarboxamide[4]

Molecular Formula: C₁₉H₂₄N₄O₂S[1][5]

Molecular Weight: 372.48 g/mol [1][5]

CAS Number: 2194903-42-7[1]

Solubility Data
H3B-120 is soluble in organic solvents but insoluble in water.[2] The solubility can be affected

by factors such as the solvent purity, temperature, and the presence of moisture.[2][4] It is

highly recommended to use fresh, anhydrous solvents for the preparation of solutions.[1][2]
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Solvent Solubility (mg/mL) Molar Equivalent Notes

DMSO 62.5 - 75 167.79 - 201.35 mM

Hygroscopic DMSO

can significantly

decrease solubility;

use newly opened

DMSO. Ultrasonic

treatment may be

required to fully

dissolve the

compound.[1][2]

Ethanol 19 51.01 mM [2][4]

Table 1: Solubility of H3B-120 in Common Laboratory Solvents.

Experimental Protocols
For most cell-based assays, a concentrated stock solution in dimethyl sulfoxide (DMSO) is

recommended.

Materials:

H3B-120 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Equilibrate the H3B-120 vial to room temperature before opening to prevent moisture

condensation.
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Weigh the desired amount of H3B-120 powder in a sterile tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or 50 mM). Refer to the stock solution preparation table

below for common concentrations.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1]

Desired Stock
Concentration

Volume of DMSO to
add to 1 mg of
H3B-120

Volume of DMSO to
add to 5 mg of
H3B-120

Volume of DMSO to
add to 10 mg of
H3B-120

1 mM 2.6847 mL 13.4235 mL 26.8471 mL

5 mM 0.5369 mL 2.6847 mL 5.3694 mL

10 mM 0.2685 mL 1.3424 mL 2.6847 mL

Table 2: Preparation of Common H3B-120 Stock Solutions in DMSO.[1]

For animal studies, H3B-120 must be formulated in a biocompatible vehicle. The working

solution for in vivo experiments should be prepared fresh on the day of use.[1] Below are three

common vehicle formulations.

3.2.1. Formulation 1: PEG300, Tween-80, and Saline

This formulation is suitable for many parenteral administration routes.
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Materials:

H3B-120 DMSO stock solution (e.g., 20.8 mg/mL)

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Protocol:

Prepare a clear stock solution of H3B-120 in DMSO as described in section 3.1.

In a sterile tube, add 100 µL of the H3B-120 DMSO stock solution (20.8 mg/mL).

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is homogenous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix well.

This protocol results in a clear solution with a final H3B-120 concentration of at least 2.08

mg/mL.[1]

3.2.2. Formulation 2: SBE-β-CD in Saline

This formulation uses a cyclodextrin to improve solubility.

Materials:

H3B-120 DMSO stock solution (e.g., 20.8 mg/mL)

20% (w/v) SBE-β-CD in sterile saline

Protocol:

Prepare a clear stock solution of H3B-120 in DMSO as described in section 3.1.
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In a sterile tube, add 100 µL of the H3B-120 DMSO stock solution (20.8 mg/mL).

Add 900 µL of 20% SBE-β-CD in saline.

Mix thoroughly until the solution is clear.

This protocol yields a clear solution with a final H3B-120 concentration of at least 2.08

mg/mL.[1]

3.2.3. Formulation 3: Corn Oil

This formulation is suitable for oral gavage or other routes where an oil-based vehicle is

preferred.

Materials:

H3B-120 DMSO stock solution (e.g., 20.8 mg/mL)

Corn oil

Protocol:

Prepare a clear stock solution of H3B-120 in DMSO as described in section 3.1.

In a sterile tube, add 100 µL of the H3B-120 DMSO stock solution (20.8 mg/mL).

Add 900 µL of corn oil.

Mix thoroughly until a uniform suspension is achieved.

Note: This formulation may not be suitable for long-term continuous dosing studies.[1]
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Caption: Workflow for preparing H3B-120 solutions.
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H3B-120 is an allosteric inhibitor of Carbamoyl Phosphate Synthetase 1 (CPS1), a key enzyme

in the urea cycle that converts ammonia into carbamoyl phosphate.[1][6] By inhibiting CPS1,

H3B-120 disrupts this pathway, which can be particularly effective in cancers that are

dependent on CPS1 activity for pyrimidine synthesis and tumor growth.[6]
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Caption: H3B-120 inhibits the CPS1 enzyme in the urea cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15615361#how-to-dissolve-h3b-120-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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